Cas no 1226487-94-0 ((2E)-N-(3-methyl-1,2-thiazol-5-yl)-3-(thiophen-2-yl)prop-2-enamide)

• Product Name: (2E)-N-(3-methyl-1,2-thiazol-5-yl)-3-(thiophen-2-yl)prop-2-enamide
• CAS No: 1226487-94-0
• MF: C₁₁H₁₀N₂OS₂
• MW: 250.339899539948
• CID: 5995342
• PubChem ID: 49670638
• Update Time: 2025-10-28

(2E)-N-(3-methyl-1,2-thiazol-5-yl)-3-(thiophen-2-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2E)-N-(3-methyl-1,2-thiazol-5-yl)-3-(thiophen-2-yl)prop-2-enamide
• (E)-N-(3-methyl-1,2-thiazol-5-yl)-3-thiophen-2-ylprop-2-enamide
• F5871-3478
• 1226487-94-0
• (E)-N-(3-methylisothiazol-5-yl)-3-(thiophen-2-yl)acrylamide
• N-(3-Methylisothiazol-5-yl)-3-(thiophen-2-yl)acrylamide
• AKOS024526308

• Inchi： 1S/C11H10N2OS2/c1-8-7-11(16-13-8)12-10(14)5-4-9-3-2-6-15-9/h2-7H,1H3,(H,12,14)/b5-4+
• InChI Key： ULSXJWAOGHQOSJ-SNAWJCMRSA-N
• SMILES： C(NC1SN=C(C)C=1)(=O)/C=C/C1SC=CC=1

Computed Properties

• Exact Mass: 250.02345529g/mol
• Monoisotopic Mass: 250.02345529g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 98.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides

Additional information on (2E)-N-(3-methyl-1,2-thiazol-5-yl)-3-(thiophen-2-yl)prop-2-enamide

Compound Introduction: (2E)-N-(3-methyl-1,2-thiazol-5-yl)-3-(thiophen-2-yl)prop-2-enamide (CAS No: 1226487-94-0)

The compound (2E)-N-(3-methyl-1,2-thiazol-5-yl)-3-(thiophen-2-yl)prop-2-enamide, identified by its CAS number 1226487-94-0, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of both thiazole and thiophene rings in its structure endows it with unique chemical properties that make it a promising candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the development of heterocyclic compounds, particularly those incorporating thiazole and thiophene moieties. These heterocycles are celebrated for their diverse biological activities and are frequently employed in the synthesis of novel therapeutic agents. The compound (2E)-N-(3-methyl-1,2-thiazol-5-yl)-3-(thiophen-2-yl)prop-2-enamide is no exception, as it combines the structural features of these heterocycles with an amide functional group, which is known to enhance binding affinity and metabolic stability.

One of the most compelling aspects of this compound is its potential role in addressing various therapeutic challenges. The thiazole ring is well-documented for its antimicrobial, anti-inflammatory, and antiviral properties, while the thiophene ring contributes additional pharmacological benefits. The amide linkage not only stabilizes the molecule but also allows for modifications that can fine-tune its biological activity. This combination of structural elements makes (2E)-N-(3-methyl-1,2-thiazol-5-yl)-3-(thiophen-2-yl)prop-2-enamide a versatile scaffold for designing new drugs.

Recent studies have highlighted the importance of understanding the molecular interactions between such compounds and biological targets. Computational modeling and experimental techniques have been employed to elucidate how the structural features of (2E)-N-(3-methyl-1,2-thiazol-5-yl)-3-(thiophen-2-yl)prop-2-enamide influence its binding affinity and selectivity. These studies have revealed that the compound exhibits high binding affinity to certain enzymes and receptors, suggesting its potential as an inhibitor or modulator in therapeutic contexts.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to achieve high yields and purity levels. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed transformations have played a crucial role in constructing the complex framework of this molecule. The optimization of these synthetic routes has been a focus of research to ensure scalability and cost-effectiveness for potential industrial applications.

Beyond its synthetic significance, the compound has shown promise in preclinical studies where it has demonstrated efficacy in various disease models. Its ability to interact with biological targets suggests potential applications in treating conditions such as cancer, inflammation, and infectious diseases. The amide group's role in modulating pharmacokinetic properties further enhances its appeal as a drug candidate. These findings underscore the importance of continued research into this compound's pharmacological profile.

The integration of computational chemistry with experimental techniques has been instrumental in advancing our understanding of (2E)-N-(3-methyl-1,2-thiazol-5-yl)-3-(thiophen-2-yl)prop-2-enamide. Molecular dynamics simulations and quantum mechanical calculations have provided insights into how the compound's structure influences its interactions with biological targets at an atomic level. These computational approaches complement traditional experimental methods by offering a detailed view of molecular dynamics and binding mechanisms.

The future prospects for this compound are promising, with ongoing research aimed at identifying new derivatives that may exhibit enhanced biological activity or improved pharmacokinetic properties. By leveraging structure-based drug design principles, scientists are exploring modifications that can optimize the therapeutic potential of this molecule. Collaborative efforts between academic researchers and industry scientists are essential to translate these findings into tangible therapeutic benefits for patients.

In conclusion, the compound (2E)-N-(3-methyl-1,2-thiazol-5-yli)-3-(thiophen--{[sub]--{[sub]--{[sub]--{[sub]--{[sub]--{[sub]--{[sub]--{[sub]--{[sub]--{[sub]--{[sub]--{[sub]}}}}}}}}}}}}}-{}]]}-{}]]} (CAS No: 1226487-94-0) represents a significant advancement in pharmaceutical chemistry with considerable potential for therapeutic applications. Its unique structural features and promising biological activities make it a valuable candidate for further exploration in drug development. As research continues to uncover new insights into its pharmacological properties, this compound is poised to play a crucial role in addressing various medical challenges.